Cas no 1251582-05-4 (1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one)

• Product Name: 1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one
• CAS No: 1251582-05-4
• MF: C₂₀H₁₅FN₄O₂
• MW: 362.357107400894
• CID: 5396546
• Update Time: 2025-06-14

1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one
• 1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

• Inchi： 1S/C20H15FN4O2/c1-2-13-6-8-16(9-7-13)25-11-10-17(26)18(23-25)20-22-19(24-27-20)14-4-3-5-15(21)12-14/h3-12H,2H2,1H3
• InChI Key： ZQOINCVPTHEBKF-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC(F)=C3)N=2)=NN(C2=CC=C(CC)C=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

Exploring the Chemistry and Applications of 1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1251582-05-4)

The compound 1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1251582-05-4) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and material science research. Its complex architecture, featuring a 1,4-dihydropyridazin-4-one core linked to a 1,2,4-oxadiazole moiety, offers versatile chemical properties and potential applications. Researchers are particularly intrigued by its fluorophenyl and ethylphenyl substituents, which contribute to its electronic and steric characteristics, making it a promising candidate for drug discovery and functional materials.

In recent years, the demand for novel heterocyclic compounds with tailored functionalities has surged, driven by advancements in medicinal chemistry and organic electronics. The presence of the 1,2,4-oxadiazole ring in this compound is noteworthy, as this scaffold is known for its stability and bioactivity, often appearing in kinase inhibitors and antimicrobial agents. Meanwhile, the fluorophenyl group enhances lipophilicity and metabolic stability, traits highly sought after in modern drug design. These attributes align with current trends in small-molecule therapeutics, where researchers prioritize compounds with improved pharmacokinetic profiles.

From a synthetic perspective, CAS No. 1251582-05-4 exemplifies the growing focus on multi-component reactions and catalyzed transformations. Its preparation likely involves strategic coupling reactions to assemble the oxadiazole and dihydropyridazinone fragments, reflecting the industry's shift toward efficient, atom-economical methodologies. Such synthetic routes are frequently discussed in green chemistry forums, highlighting the compound's relevance to sustainable practices. Additionally, computational tools like molecular docking and QSAR modeling are increasingly applied to predict its interactions with biological targets, a topic trending in AI-driven drug discovery.

Beyond pharmaceuticals, 1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one may find utility in optoelectronic materials. The conjugated system and electron-withdrawing fluorophenyl group could enable applications in OLEDs or sensors, areas experiencing rapid growth due to the push for smart devices. This dual potential—therapeutic and technological—positions the compound as a subject of interdisciplinary research, addressing queries commonly searched by professionals in material science and pharmacology alike.

Quality control and analytical characterization of CAS No. 1251582-05-4 are critical for its commercialization. Techniques such as HPLC, NMR, and mass spectrometry are essential to verify purity and structure, topics frequently explored in analytical chemistry circles. Regulatory compliance, another hot-button issue, necessitates rigorous documentation of synthetic pathways and impurity profiles, ensuring adherence to ICH guidelines. These aspects resonate with laboratories aiming to meet GMP standards, a recurring theme in industry discussions.

In summary, 1-(4-ethylphenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with its applicability across drug development and advanced materials, underscores its value to researchers tackling today's scientific challenges. As interest in targeted therapies and functional materials grows, this compound is poised to remain a focal point in both academic and industrial settings.